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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355

The following guide provides essential, step-by-step procedures for the proper handling and
disposal of N,N-Dimethyltetradecylamine (CAS No. 112-75-4). This substance is a hazardous
chemical that requires meticulous management to ensure the safety of laboratory personnel
and to protect the environment. Adherence to these protocols is critical for compliance with
hazardous waste regulations.

l. Immediate Safety and Hazard Information

N,N-Dimethyltetradecylamine is classified with several hazards that necessitate careful
handling. It is harmful if swallowed, causes skin irritation, and may cause severe skin burns and
eye damage.[1][2] Furthermore, it is very toxic to aquatic life.[1][2]

Immediate Actions and Personal Protective Equipment (PPE):

Before handling, ensure you are in a well-ventilated area and equipped with the appropriate
PPE to minimize exposure risk.

o Eye and Face Protection: Wear chemical safety goggles and a faceshield.[3]
» Hand Protection: Use chemical-resistant protective gloves.[1][4]

» Skin and Body Protection: Wear a lab coat or other suitable protective clothing to prevent
skin contact.[1]
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» Respiratory Protection: In case of insufficient ventilation or fire, use a self-contained
breathing apparatus or a respirator with an appropriate filter (e.g., type ABEK EN14387).[1]
[3]

In case of accidental exposure, follow these first-aid measures:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water or shower.[1]

e Eye Contact: Rinse cautiously with water for several minutes.[1][5]

 Ingestion: Rinse mouth and immediately have the victim drink water (two glasses at most).
Consult a physician.[1][4][5]

 Inhalation: Move the person to fresh air.[1][5]

Il. Quantitative Hazard Data

The following table summarizes key quantitative safety data for N,N-
Dimethyltetradecylamine.

Property Value Source

LD50 (Rat, female) = 1,320

Acute Oral Toxicity [1]
mg/kg

Flash Point 151 °C (303.8 °F) - closed cup [3]

Density 0.795 g/mL at 20 °C [3]
H302, H315, H314, H318,

Hazard Statements [1][2]
H400

Storage Class 10 - Combustible liquids [3]

lll. Step-by-Step Disposal Protocol

The disposal of N,N-Dimethyltetradecylamine must be managed as hazardous waste.
Disposing of this chemical down the drain or in regular trash is strictly prohibited.[4][6][7]
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Step 1: Waste Classification The user of the chemical is responsible for determining if the
waste is hazardous according to federal and state regulations.[8][9][10] Given its properties,
N,N-Dimethyltetradecylamine waste is classified as hazardous due to its toxicity, corrosivity,
and environmental hazards.[1][2]

Step 2: Waste Collection and Containment
o Container: Use a designated, chemically compatible, and leak-proof waste container.

e Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name:
"N,N-Dimethyltetradecylamine”. Ensure all components of any mixture are listed.

e Segregation: Do not mix with incompatible materials such as strong oxidizing agents.[1]
Keep the container tightly closed to prevent the release of vapors.[4]

Step 3: Storage of Waste Store the sealed waste container in a designated, well-ventilated
secondary containment area. This storage location should be cool, dry, and away from sources
of heat or ignition.[4]

Step 4: Professional Disposal

e Engage a Licensed Professional: Arrange for the collection and disposal of the waste
through a licensed hazardous waste management company or an approved waste disposal
plant.[1][6]

e Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[8][11] A manifest system will be used to track the waste from its point of generation to
its final disposal facility.[10]

IV. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent harm and
environmental contamination.

o Evacuate and Secure: Evacuate all non-essential personnel from the spill area. Remove all
sources of ignition.[4][6]
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Ventilate: Ensure the area is well-ventilated.

Contain Spill: Prevent the spill from spreading or entering drains.[4] For small spills, use an
inert, non-combustible absorbent material like sand or vermiculite.

Collect Waste: Carefully collect the absorbed material and contaminated items into a
designated hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all cleanup materials as hazardous waste according to the procedures
outlined above.
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N,N-Dimethyltetradecylamine Disposal Workflow

Disposal of
N,N-Dimethyltetradecylamine Required

:

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Execute Spill Management Protocol:
1. Evacuate & Secure

2. Contain Spill

3. Collect Absorbent Material

Step 2: Collect Waste
in a Labeled, Compatible Container

Step 3: Store Securely
in Designated, Ventilated Area

Step 4: Arrange Disposal
with a Licensed Hazardous
Waste Company

Waste Disposed in
Compliance with Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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